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molecular formula C9H7F3O2 B8812266 2-Hydroxy-3'-(trifluoromethyl)acetophenone

2-Hydroxy-3'-(trifluoromethyl)acetophenone

Cat. No. B8812266
M. Wt: 204.15 g/mol
InChI Key: LJLFQLFCHHISAA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08383608B2

Procedure details

A solution of 2-bromo-1-[3-(trifluoromethyl)phenyl]ethanone (1 g) in acetonitrile (2.5 mL) and water (10 mL) is treated under microwave irradiation (125° C., 50 min). The same experiment is repeated five times. All the vials are collected, extracted with DCM, dried over magnesium sulfate and concentrated under vacuum to give the desired compound.
Name
2-bromo-1-[3-(trifluoromethyl)phenyl]ethanone
Quantity
1 g
Type
reactant
Reaction Step One
Name
water
Quantity
10 mL
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
2.5 mL
Type
solvent
Reaction Step One
Name
desired compound

Identifiers

REACTION_CXSMILES
Br[CH2:2][C:3]([C:5]1[CH:10]=[CH:9][CH:8]=[C:7]([C:11]([F:14])([F:13])[F:12])[CH:6]=1)=[O:4].[OH2:15]>C(#N)C>[F:12][C:11]([F:14])([F:13])[C:7]1[CH:6]=[C:5]([C:3](=[O:4])[CH2:2][OH:15])[CH:10]=[CH:9][CH:8]=1

Inputs

Step One
Name
2-bromo-1-[3-(trifluoromethyl)phenyl]ethanone
Quantity
1 g
Type
reactant
Smiles
BrCC(=O)C1=CC(=CC=C1)C(F)(F)F
Name
water
Quantity
10 mL
Type
reactant
Smiles
O
Name
acetonitrile
Quantity
2.5 mL
Type
solvent
Smiles
C(C)#N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
All the vials are collected
EXTRACTION
Type
EXTRACTION
Details
extracted with DCM
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under vacuum

Outcomes

Product
Name
desired compound
Type
product
Smiles
FC(C=1C=C(C=CC1)C(CO)=O)(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.